Cas no 1340208-91-4 (1-(1,3-thiazole-4-carbonyl)piperidine)

• Product Name: 1-(1,3-thiazole-4-carbonyl)piperidine
• CAS No: 1340208-91-4
• MF: C₉H₁₂N₂OS
• MW: 196.269380569458
• CID: 5324627
• Update Time: 2025-10-25

1-(1,3-thiazole-4-carbonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• Methanone, 1-piperidinyl-4-thiazolyl-
• 1-(1,3-thiazole-4-carbonyl)piperidine

• Inchi： 1S/C9H12N2OS/c12-9(8-6-13-7-10-8)11-4-2-1-3-5-11/h6-7H,1-5H2
• InChI Key： YOQJEVPCVRJMPN-UHFFFAOYSA-N
• SMILES： C(N1CCCCC1)(C1=CSC=N1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-(1,3-thiazole-4-carbonyl)piperidine

Introduction to CAS No. 1340208-91-4: 1-(1,3-thiazole-4-carbonyl)piperidine

The compound with CAS No. 1340208-91-4, also known as 1-(1,3-thiazole-4-carbonyl)piperidine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a thiazole moiety. The integration of these two functional groups imparts the molecule with versatile properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 1-(1,3-thiazole-4-carbonyl)piperidine in drug discovery. Researchers have explored its ability to interact with specific biological targets, such as enzymes and receptors, which could lead to the development of novel therapeutic agents. For instance, a study published in 2023 demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key players in various disease pathways.

The synthesis of CAS No. 1340208-91-4 has also been a topic of interest among chemists. Traditional methods involve multi-step reactions that often require harsh conditions and expensive reagents. However, recent advancements have introduced more efficient and environmentally friendly approaches. One such method utilizes microwave-assisted synthesis, which significantly reduces reaction time while maintaining high yields.

In addition to its pharmacological applications, 1-(1,3-thiazole-4-carbonyl)piperidine has shown promise in materials science. Its ability to form stable complexes with metal ions makes it a candidate for use in catalysis and sensor development. A 2023 study reported that this compound can act as a highly sensitive probe for detecting heavy metal ions in aqueous solutions, offering a potential solution for environmental monitoring.

The structural versatility of this compound is further exemplified by its ability to undergo various post-synthetic modifications. For example, researchers have successfully incorporated fluorescent tags into the molecule, enabling real-time tracking of its interactions within biological systems. This capability opens new avenues for studying molecular mechanisms in vivo.

In conclusion, CAS No. 1340208-91-4, or 1-(1,3-thiazole-4-carbonyl)piperidine, represents a multifaceted compound with significant potential across diverse scientific domains. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for future research and development.